8-(3-((2-methoxyphenyl)amino)propyl)-1,6,7-trimethyl-1H-imidazo[2,1-f]purine-2,4(3H,8H)-dione

• IUPAC Name: 6-[3-(2-methoxyanilino)propyl]-4,7,8-trimethylpurino[7,8-a]imidazole-1,3-dione
• InChI: InChI=1S/C20H24N6O3/c1-12-13(2)26-16-17(24(3)20(28)23-18(16)27)22-19(26)25(12)11-7-10-21-14-8-5-6-9-15(14)29-4/h5-6,8-9,21H,7,10-11H2,1-4H3,(H,23,27,28)
• InChI Key: IHXDMGLJUPUOBW-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N2C3=C(N=C2N1CCCNC4=CC=CC=C4OC)N(C(=O)NC3=O)C)C
• Molecular Formula: C20H24N6O3
• Molecular Weight: 396.4 g/mol
• CAS No.: 923109-26-6

Description

8-(3-((2-methoxyphenyl)amino)propyl)-1,6,7-trimethyl-1H-imidazo[2,1-f]purine-2,4(3H,8H)-dione is a useful research compound. Its molecular formula is C20H24N6O3 and its molecular weight is 396.451. The purity is usually 95%.
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Scientific Research Applications

Antiviral Activity

Research on imidazo[1,2-a]-s-triazine nucleosides, which are structurally related to the specified compound, has demonstrated moderate antiviral activity against rhinovirus at nontoxic dosage levels. These compounds were synthesized to explore the potential of purine analogues containing a bridgehead nitrogen atom for antiviral applications (Kim et al., 1978).

Pharmacophores in Drug Design

1-Desazapurines, considered potent pharmacophores, have been synthesized using 3-methoxalylchromone, indicating the utility of purine isosteres in medicinal chemistry and drug design (Ostrovskyi et al., 2011).

Potential Antidepressant Agents

Compounds with the imidazo[2,1-f]purine-2,4(3H,8H)-dione core have been evaluated for their affinity to serotonin receptors and phosphodiesterase inhibitors, showing promise as potential antidepressant agents. Preliminary pharmacological studies indicated significant antidepressant and anxiolytic effects in vivo, highlighting their potential therapeutic applications (Zagórska et al., 2016).

A3 Adenosine Receptor Antagonists

Studies on derivatives of imidazo[2,1-f]purine-2,4-dione have focused on their potential as A3 adenosine receptor antagonists. These compounds have been investigated for improving potency and selectivity, contributing to the development of new therapeutic agents targeting adenosine receptors (Baraldi et al., 2008).

Antihypertensive and Antiviral Activities

Derivatives of 7,8-polymethylenepurine have been synthesized and evaluated for their antihypertensive and antiviral activities, offering insights into the development of novel treatments based on the manipulation of purine structures (Nilov et al., 1995).

Mechanism of Action

Mode of Action

Similar compounds have been shown to interact with their targets through various mechanisms, such as binding to specific receptors or enzymes, which can lead to changes in cellular processes .

Biochemical Pathways

Similar compounds have been shown to affect various biochemical pathways, leading to downstream effects such as changes in cell signaling, gene expression, and metabolic processes .

Result of Action

Similar compounds have been shown to induce various cellular responses, such as changes in cell growth, differentiation, and apoptosis .